Cas no 62452-68-0 (Naphtho[2,3-b]furan-4,9-dione, 2-butyl-)

• Product Name: Naphtho[2,3-b]furan-4,9-dione, 2-butyl-
• CAS No: 62452-68-0
• MF: C₁₆H₁₄O₃
• MW: 254.280564785004
• CID: 444417
• PubChem ID: 10868833
• Update Time: 2025-04-19

Naphtho[2,3-b]furan-4,9-dione, 2-butyl- Chemical and Physical Properties

Names and Identifiers

• Naphtho[2,3-b]furan-4,9-dione, 2-butyl-
• 2-butylbenzo[f][1]benzofuran-4,9-dione
• 62452-68-0
• DTXSID80446528
• SCHEMBL10068408

• Inchi： 1S/C16H14O3/c1-2-3-6-10-9-13-14(17)11-7-4-5-8-12(11)15(18)16(13)19-10/h4-5,7-9H,2-3,6H2,1H3
• InChI Key： QMJCSBGORWODMQ-UHFFFAOYSA-N
• SMILES： O1C2C(C3C=CC=CC=3C(C=2C=C1CCCC)=O)=O

Computed Properties

• Exact Mass: 254.09432
• Monoisotopic Mass: 254.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 47.3Ų

Experimental Properties

• PSA: 47.28

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthofurans Naphthofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthofurans